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Compound of Interest

Compound Name: Indium acetate

Cat. No.: B1581389

CAS Number: 25114-58-3

Introduction

Indium acetate, with the chemical formula In(CHsCOO)3, is a white, crystalline, water-soluble
solid that serves as a versatile precursor and catalyst in various chemical applications.[1] It is
particularly noted for its role in the synthesis of indium-based nanomaterials, such as quantum
dots, and as a catalyst in organic synthesis. This technical guide provides an in-depth overview
of indium acetate, including its physical and chemical properties, safety information, detailed
experimental protocols for key applications, and toxicological data. The information is tailored
for researchers, scientists, and professionals involved in drug development and material
science.

Physical and Chemical Properties

Indium acetate is a key compound in the fields of electronics and materials science. It is
recognized for its high thermal stability and solubility in organic solvents, making it a valuable
precursor for transparent conductive oxides and a catalyst in organic reactions.
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Property Value Reference
Molecular Formula CeHolnOs [2]
Molecular Weight 291.95 g/mol [2]
Appearance White crystalline powder [1]
Melting Point 270 °C (decomposes) [1]

Solubilit Soluble in water, acetic acid,
olubility . _
and mineral acids

Upon heating, it decomposes
. to form indium oxide, acetic
Decomposition Products )
acid, acetone, and carbon

dioxide.[1][3]

Safety and Handling

Indium acetate is considered a hazardous substance and requires careful handling. It is
classified as a skin and eye irritant and may cause respiratory irritation.[2]

Safety Data Sheet Summary

Hazard Statement Precautionary Measures

o Wash hands thoroughly after handling. Wear
Causes skin irritation.[2] _
protective gloves.[4]

Causes serious eye irritation.[2] Wear eye protection.[4]

_ L Avoid breathing dust. Use in a well-ventilated
May cause respiratory irritation.[2]
area.[4]

First Aid Measures
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Exposure Route First Aid

Skin Contact Wash with plenty of soap and water.[4]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

) Remove person to fresh air and keep
Inhalation )
comfortable for breathing.[4]

Ingestion Rinse mouth. Do NOT induce vomiting.

Applications in Synthesis

Indium acetate is a widely used precursor for the synthesis of various indium-containing
nanomaterials and acts as a catalyst in organic reactions.

Quantum Dot Synthesis

Indium acetate is a common indium source for the synthesis of quantum dots (QDs), which
are semiconductor nanocrystals with size-tunable optical and electronic properties.

This protocol describes a typical hot-injection method for the synthesis of AginSe2 QDs.
Materials:

e Indium acetate (In(OAc)3)

 Silver nitrate (AgNO3)

e Selenium powder (Se)

e 1-Octadecene (ODE)

e Oleic acid (OA)

o Dodecanethiol (DDT)

e Oleylamine (OLA)
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Procedure:
e Preparation of Precursor Solution:

o In a three-neck flask, dissolve indium acetate (0.6 mmol) and silver nitrate (0.2 mmol) in
a mixture of oleic acid (2.0 mL), dodecanethiol (4.0 mL), and 1-octadecene (10.0 mL).

o Degas the mixture at 80 °C under vacuum for 30 minutes.
o Switch to an argon atmosphere and heat the mixture to 140 °C.
e Preparation of Selenium Precursor:

o In a separate flask, dissolve selenium powder (1.1 mmol) in a mixture of oleylamine (4.0
mL) and dodecanethiol (270 pL).

e Injection and Growth:
o Rapidly inject the selenium precursor solution into the hot reaction mixture at 140 °C.
o Allow the reaction to proceed at 140 °C for 30 minutes for QD growth.
e Quenching and Isolation:
o Quench the reaction by immersing the flask in a cold water bath.
o Isolate the QDs by precipitation with ethanol followed by centrifugation.
o Redisperse the purified QDs in a non-polar solvent like toluene.

Materials:

Indium acetate (In(OAc)3)

Zinc stearate (for Znln2Sa4)

Thioacetamide

Oleic acid
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e 1-Octadecene
Procedure for In2Ss QDs:

 In athree-neck flask, combine indium acetate (0.14 mmol), thioacetamide (0.745 mmol),
oleic acid (0.72 mmol), and 1-octadecene (16 mL).

o Heat the mixture under a nitrogen atmosphere. The reactants will dissolve around 130 °C.
e Maintain the reaction temperature at 150 °C and reflux for 40 minutes.

o Stop the reaction by cooling the flask. The resulting solid-state QDs will precipitate.
Procedure for ZnIn2Sa QDs:

o Follow the same initial steps as for In2Ss QDs, but also add zinc stearate (0.12 mmol) to the
initial reaction mixture.

e The rest of the procedure is identical.

Emission

Quantum Particle Quantum
Precursors = Wavelength . . Reference
Dot Type Size (nm) Yield (%)
(nm)
In(OAC)s,
InAs/ZnSe/Zn
s ZnSe, 770
(TMS)sP
IN(AcO)s,
CIS (CulnsSs)  CuSOa, L- 708 3.0+0.4 - [5]
cysteine
In(Ac)s, TMS-
InAs A 700-1200 - up to 82% [6]
s

Catalysis in Organic Synthesis

Indium acetate acts as a Lewis acid catalyst in various organic transformations, including
Friedel-Crafts reactions and the formation of heterocyclic compounds.[7] It is valued for its
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stability in aqueous media, allowing for greener reaction conditions.

Indium(lll) acetate can catalyze the intermolecular radical addition of organic iodides to
electron-deficient alkenes in the presence of phenylsilane. This reaction proceeds at room
temperature in ethanol.[8]

A plausible mechanism involves the formation of indium hydride species, which then mediate a
radical chain process.[8]

Thermal Decomposition

Thermogravimetric analysis (TGA) shows that the decomposition of indium acetate in air
occurs in stages, ultimately yielding indium oxide (In203).

Temperature Range (°C) Mass Loss (%) Evolved Products
100 - 250 ~5 Water vapor, Acetic acid
250 - 350 ~40 Acetone, Carbon dioxide
Final Product Indium Oxide (In203)

The decomposition process is complex and involves dehydration, deacetoxylation, and the
decomposition of intermediate species. The final decomposition to indium oxide is generally
complete by 400 °C.

Toxicology

The toxicological profile of indium acetate indicates potential health risks upon exposure.

Toxicity Endpoint Value Species Reference

LD50 (Oral) > 2000 mg/kg Rat [419]

Studies have shown that subacute exposure to indium acetate can have reproductive toxicity
in male rats.[10] In a study where male rats were given weekly intraperitoneal injections of 1.5
mg/kg body weight for 8 weeks, significant reproductive toxicity was observed. This included an
increased percentage of sperm with abnormal morphology, damaged chromatin integrity, and
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increased superoxide anion generation.[10] Chronic exposure to indium compounds, in
general, has been linked to tooth decay, joint and bone pain, and disorders of the nervous and
gastrointestinal systems.[11]

Experimental Workflow and Signaling Pathway
Diagrams

Below are diagrams generated using Graphviz (DOT language) to illustrate a typical
experimental workflow and a conceptual signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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